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Compound of Interest

Compound Name: 5-Formyl-2-thiopheneboronic acid

Cat. No.: B1303762

Essential Safety and Handling Guide for 5-
Formyl-2-thiopheneboronic Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Formyl-2-thiopheneboronic
acid. Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Chemical Identifier:
e Name: 5-Formyl-2-thiopheneboronic acid
e CAS Number: 4347-33-5

e Molecular Formula: CsHsBO3S[1]

Hazard Identification and Classification

5-Formyl-2-thiopheneboronic acid is a hazardous substance that requires careful handling.
The primary hazards associated with this chemical are:

o Acute Toxicity: Harmful if swallowed (H302), harmful in contact with skin (H312), and harmful
if inhaled (H332).[2]
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Skin Irritation: Causes skin irritation (H315).[1][2]

Eye Irritation: Causes serious eye irritation (H319).[1][2]

Respiratory Irritation: May cause respiratory irritation (H335).[1]

Physical Hazards: It is a combustible solid and is sensitive to air.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Formyl-2-
thiopheneboronic acid to minimize exposure and ensure personal safety.
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. . . Purpose &
Protection Type Specific Equipment L Standards
Guidelines
Chemical splash-
resistant safety
glasses or goggles To protect eyes from OSHA 29 CFR
Eye/Face Protection with side protection. A dust particles and 1910.133 or EU
face shield may be splashes. EN166.[6]
required for splash
risks.[3][5][6]
To prevent skin
) ] contact and
Appropriate chemical- ]
] absorption. Select
) resistant gloves (e.g.,
Hand Protection o gloves based on an N/A
Nitrile or Butyl rubber). ) )
evaluation of skin
[3][6] :
hazards and chemical
resistance.[6]
To prevent skin
exposure.
Laboratory coat or Contaminated clothing
Body Protection appropriate protective  should not be allowed N/A

clothing.[1][6]

out of the workplace
and must be washed

before reuse.[7]

Respiratory Protection

A dust mask (type
N95, US) or a
NIOSH/MSHA or
European Standard
EN 149 approved
respirator.[3][6]

Use only in a well-
ventilated area or
outdoors.[6] If
ventilation is
inadequate, dust is
generated, or
exposure limits are
exceeded, a respirator

is required.

NIOSH/MSHA or EN
149.[6]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for safety. The following workflow
outlines the key steps from receipt to disposal of 5-Formyl-2-thiopheneboronic acid.

Receipt and Inspection
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Caption: Workflow for the safe handling and disposal of 5-Formyl-2-thiopheneboronic acid.
Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[6]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
vicinity of the handling area.[6]

2. Donning Personal Protective Equipment (PPE):

» Before handling the chemical, put on all required PPE as specified in the table above.
3. Handling the Chemical:

» Avoid all personal contact, including the inhalation of dust.[6]

e Minimize dust generation and accumulation during handling.[6]

» Do not eat, drink, or smoke in the designated handling area.[6]

4. After Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.

o Carefully remove contaminated clothing and wash it before reuse.[7]

5. Storage:

» Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.

o For long-term storage, keep it in a refrigerator and under an inert atmosphere as it is air-
sensitive.[4]

o Store in a locked-up area.
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6. Waste Disposal:

Collect all waste material, including empty containers and contaminated items, in a suitable,
labeled container.

Dispose of the chemical waste through an approved waste disposal plant.

Do not release the chemical into the environment.[1]

Emergency First Aid Procedures

Exposure Route First Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Immediately wash off with plenty of soap and
water for at least 15 minutes. Remove all

Skin Contact contaminated clothing and wash it before reuse.
If skin irritation occurs, get medical advice or
attention.[1][7]

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

Inhalation . . - S
breathing, provide artificial respiration. Seek
medical attention if you feel unwell.[1]
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Call a
Ingestion

physician or poison control center immediately.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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